Cas no 115664-39-6 (3-Carboxy Detomidine)

• Product Name: 3-Carboxy Detomidine
• CAS No: 115664-39-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 153363
• PubChem ID: 160414
• Update Time: 2025-05-19

3-Carboxy Detomidine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-5-ylmethyl)-2-methyl-Benzoic acid
• 3-Carboxy Detomidine
• 3-(1H-IMIDAZOL-4-YLMETHYL)-2-METHYL-BENZOIC ACID
• Benzoic acid,3-(1H-imidazol-5-ylmethyl)-2-methyl-
• 3-(1H-Imidazol-5-ylmethyl)-2-methylbenzoic acid
• detomidine 3-carboxylic acid
• HY-135895
• 115664-39-6
• DTXSID90151156
• AKOS030254686
• CS-0116113
• 3-((1H-Imidazol-5-yl)methyl)-2-methylbenzoic acid
• Detomidine carboxylic acid
• Benzoic acid, 3-(1H-imidazol-5-ylmethyl)-2-methyl-
• FT-0664302
• Benzoic acid, 3-(1H-imidazol-4-ylmethyl)-2-methyl-
• 3-(1H-Imidazol-4-ylmethyl)-2-methylbenzoic acid
• 3-((1H-Imidazol-5-yl)methyl)-2-methylbenzoicacid
• 3-CarboxyDetomidine-13C,15N2

• Inchi： 1S/C12H12N2O2/c1-8-9(5-10-6-13-7-14-10)3-2-4-11(8)12(15)16/h2-4,6-7H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： UYLYCKVCJPJDEL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)CC1=CN=CN1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 499.6±33.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.625
• PSA: 65.98000
• LogP: 2.00710

3-Carboxy Detomidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Carboxy Detomidine

Introduction to 3-Carboxy Detomidine (CAS No: 115664-39-6)

3-Carboxy Detomidine, with the chemical registration number CAS No 115664-39-6, is a derivative of the synthetic compound detomidine, which has garnered significant attention in the field of pharmaceutical research and veterinary medicine. This compound belongs to the class of alpha-2 adrenergic agonists, a category of drugs known for their ability to produce sedative and anesthetic effects. The introduction of carboxylic acid functionality into the detomidine structure not only modifies its pharmacological properties but also opens up new avenues for therapeutic applications.

The synthesis and characterization of 3-Carboxy Detomidine have been subjects of extensive research due to its potential in modulating central nervous system activity. Unlike its parent compound, detomidine, the carboxylated derivative exhibits enhanced solubility and improved bioavailability, making it a promising candidate for intravenous administration in clinical settings. This attribute is particularly significant in scenarios where rapid onset and prolonged duration of action are required, such as in emergency veterinary care.

Recent studies have highlighted the role of 3-Carboxy Detomidine in preclinical models as a potent sedative agent. Research conducted on animal models has demonstrated that this compound can effectively reduce anxiety and stress without causing significant respiratory depression. This is a critical factor, as many sedatives used in veterinary medicine can pose risks to respiratory function if not carefully dosed. The unique pharmacokinetic profile of 3-Carboxy Detomidine suggests that it may offer a safer alternative to existing treatments.

The structural modification introduced by the carboxy group also influences the metabolic pathways of 3-Carboxy Detomidine. Comparative metabolic studies have shown that this derivative is metabolized more slowly than detomidine, leading to a prolonged half-life. This extended duration of action could be particularly beneficial in situations where sustained sedation is necessary, such as during complex surgical procedures or prolonged monitoring periods.

In addition to its sedative properties, 3-Carboxy Detomidine has shown potential in pain management research. Preclinical trials have indicated that when administered alongside analgesics, this compound can enhance pain relief without exacerbating side effects. This synergistic effect could make it a valuable adjuvant therapy in both human and veterinary medicine.

The development of 3-Carboxy Detomidine has also spurred interest in its potential use as an anesthetic agent. Studies have explored its efficacy in combination with other anesthetics to achieve deeper levels of anesthesia with reduced dosages of primary anesthetics. This could lead to cost savings and minimized exposure to potentially toxic substances during surgical procedures.

The regulatory landscape for 3-Carboxy Detomidine is still evolving, with ongoing clinical trials assessing its safety and efficacy in human patients. However, preliminary findings from veterinary studies have been encouraging enough to warrant further investigation into its therapeutic applications. Regulatory bodies are closely monitoring these developments, with an emphasis on ensuring that any new drug candidates meet stringent safety standards before entering clinical practice.

The future prospects for 3-Carboxy Detomidine appear promising, with researchers exploring novel formulations and delivery methods to optimize its therapeutic potential. Advances in drug delivery systems, such as nanoparticles and targeted release mechanisms, could further enhance the efficacy and safety of this compound. Additionally, investigating its interactions with other therapeutic agents may uncover new synergistic effects that could expand its medical applications.

In conclusion, 3-Carboxy Detomidine (CAS No: 115664-39-6) represents a significant advancement in the field of alpha-2 adrenergic agonists. Its unique pharmacological properties, combined with promising preclinical findings, position it as a strong candidate for future therapeutic use in both human and veterinary medicine. As research continues to uncover new applications and refine its formulations, 3-Carboxy Detomidine is poised to make substantial contributions to medical science.